Cas no 946311-59-7 (3-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylpropanamide)

• Product Name: 3-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylpropanamide
• CAS No: 946311-59-7
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 6130056
• PubChem ID: 16837038
• Update Time: 2025-06-14

3-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylpropanamide
• 3-(4-methoxyphenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]propanamide
• 3-(4-methoxyphenyl)-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)propanamide
• 3-(4-methoxyphenyl)-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]propanamide
• AKOS024634804
• 946311-59-7
• F2271-0023

• Inchi： 1S/C22H28N2O2/c1-24-15-3-4-19-16-18(7-11-21(19)24)13-14-23-22(25)12-8-17-5-9-20(26-2)10-6-17/h5-7,9-11,16H,3-4,8,12-15H2,1-2H3,(H,23,25)
• InChI Key： QMISDQNMKMMNSD-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2C)(=O)CCC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 352.215078140g/mol
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylpropanamide

Comprehensive Overview of 3-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylpropanamide (CAS No. 946311-59-7)

The compound 3-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylpropanamide (CAS No. 946311-59-7) is a synthetic organic molecule with a unique structural framework. Its chemical name reflects the presence of a 4-methoxyphenyl group and a 1-methyl-1,2,3,4-tetrahydroquinoline moiety, which are linked via a propanamide bridge. This combination of aromatic and heterocyclic components makes it a subject of interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential interactions with biological targets, given its structural similarity to compounds known to modulate neurotransmitter systems.

In recent years, the scientific community has shown growing interest in tetrahydroquinoline derivatives due to their diverse pharmacological properties. The incorporation of a methoxyphenyl group in this compound further enhances its potential applications, as such groups are often associated with improved bioavailability and metabolic stability. These characteristics are critical in the development of new therapeutic agents, aligning with current trends in drug discovery that emphasize structure-activity relationships (SAR) and molecular optimization.

The synthesis of 3-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylpropanamide involves multi-step organic reactions, including amide bond formation and selective functionalization of the tetrahydroquinoline core. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are typically employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring the compound's suitability for further research, particularly in high-throughput screening (HTS) and in vitro assays.

One of the most frequently searched questions related to this compound is its potential role in central nervous system (CNS) disorders. Given the structural features of the 1-methyl-1,2,3,4-tetrahydroquinoline moiety, which is reminiscent of certain alkaloids with neuroactive properties, researchers are exploring its effects on receptors such as serotonin and dopamine transporters. This aligns with the broader interest in neuroprotective agents and psychoactive compounds, which are hot topics in both academic and pharmaceutical circles.

Another area of interest is the compound's potential application in cancer research. The methoxyphenyl group is known to contribute to the cytotoxic activity of certain molecules, and its presence in this compound has prompted investigations into its effects on apoptosis pathways and cell proliferation. Such studies are part of the ongoing effort to identify novel small-molecule inhibitors for targeted therapy, a field that has gained significant traction in recent years.

From a commercial perspective, 3-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylpropanamide is primarily available for research purposes. Suppliers often highlight its high purity (typically ≥95%) and provide detailed certificates of analysis (CoA) to meet the stringent requirements of academic and industrial laboratories. The compound's CAS No. 946311-59-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In summary, 3-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylpropanamide represents a promising candidate for further exploration in multiple research domains. Its structural complexity and functional groups make it a valuable tool for studying molecular interactions and developing new therapeutic strategies. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in the search for innovative solutions to complex biological challenges.